Cas no 1699485-31-8 (3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)
3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
- 1699485-31-8
- EN300-1119047
- 3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
-
- Inchi: 1S/C12H19N3O/c1-2-9-7-14-15-11(3-5-13-12(9)15)10-4-6-16-8-10/h7,10-11,13H,2-6,8H2,1H3
- InChI Key: YBNGVQBLRPICBX-UHFFFAOYSA-N
- SMILES: O1CCC(C1)C1CCNC2=C(CC)C=NN12
Computed Properties
- Exact Mass: 221.152812238g/mol
- Monoisotopic Mass: 221.152812238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 39.1Ų
3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1119047-0.05g |
3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1699485-31-8 | 95% | 0.05g |
$1068.0 | 2023-10-27 | |
| Enamine | EN300-1119047-0.1g |
3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1699485-31-8 | 95% | 0.1g |
$1119.0 | 2023-10-27 | |
| Enamine | EN300-1119047-0.25g |
3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1699485-31-8 | 95% | 0.25g |
$1170.0 | 2023-10-27 | |
| Enamine | EN300-1119047-0.5g |
3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1699485-31-8 | 95% | 0.5g |
$1221.0 | 2023-10-27 | |
| Enamine | EN300-1119047-1.0g |
3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1699485-31-8 | 1g |
$1543.0 | 2023-05-23 | ||
| Enamine | EN300-1119047-2.5g |
3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1699485-31-8 | 95% | 2.5g |
$2492.0 | 2023-10-27 | |
| Enamine | EN300-1119047-5.0g |
3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1699485-31-8 | 5g |
$4475.0 | 2023-05-23 | ||
| Enamine | EN300-1119047-10.0g |
3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1699485-31-8 | 10g |
$6635.0 | 2023-05-23 | ||
| Enamine | EN300-1119047-1g |
3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1699485-31-8 | 95% | 1g |
$1272.0 | 2023-10-27 | |
| Enamine | EN300-1119047-5g |
3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1699485-31-8 | 95% | 5g |
$3687.0 | 2023-10-27 |
3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
Introduction to 3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1699485-31-8) in Modern Pharmaceutical Research
The compound 3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1699485-31-8) represents a fascinating scaffold in the realm of pharmaceutical chemistry, embodying structural features that have garnered significant attention from the scientific community. As a derivative of the pyrazolo[1,5-a]pyrimidine core, this molecule has been explored for its potential biological activities and its utility in drug discovery programs. The presence of an ethyl group and an oxolan ring at the 3 and 7 positions, respectively, introduces unique electronic and steric properties that modulate its interactions with biological targets.
In recent years, the field of medicinal chemistry has witnessed a surge in the investigation of heterocyclic compounds due to their diverse pharmacological profiles. Pyrazolo[1,5-a]pyrimidines are particularly noteworthy for their involvement in various biological processes, including enzyme inhibition and receptor binding. The specific substitution pattern in 3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine makes it a promising candidate for further exploration in therapeutic applications.
One of the most compelling aspects of this compound is its structural versatility. The oxolan ring introduces a oxygen-containing heterocycle that can participate in hydrogen bonding interactions with biological macromolecules. This feature is particularly valuable in designing molecules with enhanced binding affinity and selectivity. Furthermore, the ethyl group at the 3-position can influence the conformational flexibility of the molecule, allowing it to adopt multiple binding modes that may improve its interaction with target proteins.
Recent studies have highlighted the importance of scaffold hopping in drug discovery, where chemists systematically modify existing molecular frameworks to uncover novel bioactive entities. The 3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine scaffold exemplifies this approach by combining elements from two distinct heterocyclic systems—the pyrazole and pyrimidine moieties—into a single entity. This hybridization has been shown to yield compounds with improved pharmacokinetic properties and reduced toxicity profiles.
The oxolan ring in particular has emerged as a versatile pharmacophore in medicinal chemistry. Its ability to form stable hydrogen bonds with nucleophilic centers on proteins makes it an attractive moiety for designing inhibitors of enzyme targets. For instance, derivatives of oxolan have been explored as inhibitors of kinases and other enzymes involved in signal transduction pathways. The incorporation of this motif into 3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine suggests that it may exhibit similar inhibitory activity against relevant therapeutic targets.
The pyrazolo[1,5-a]pyrimidine core itself is known for its broad spectrum of biological activities. This scaffold has been implicated in various pharmacological contexts, including antiviral, anticancer, and anti-inflammatory effects. The structural features of 3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine are likely to contribute to these activities by modulating interactions with key biological targets. The ethyl group at the 3-position may enhance solubility and metabolic stability while the oxolan ring provides additional binding interactions.
In the context of contemporary drug discovery efforts, 3-ethyl-7-(oxolan-3-y l)-4H ,5 H ,6 H ,7 H -pyrazolo [1 ,5 -a ] pyrimidine ( CAS No . 1699485 -31 -8 ) represents a valuable building block for medicinal chemists seeking to develop novel therapeutics. Its unique structural features offer opportunities for optimization through structure-based drug design or fragment-based approaches. By leveraging computational modeling techniques such as molecular docking simulations, researchers can gain insights into how this compound interacts with potential biological targets.
One area where this compound shows particular promise is in the development of kinase inhibitors . Kinases are enzymes that play critical roles in cellular signaling pathways associated with various diseases , including cancer . Inhibiting these enzymes has become a major focus for drug development efforts over recent decades . The pyrazolo [1 ,5 -a ] pyrimidine scaffold is known to be a privileged structure among kinase inhibitors due to its ability to bind effectively to ATP pockets on these enzymes .
The oxolan ring present in 3 -ethyl -7 - ( oxolan -3 - yl ) -4 H , 5 H , 6 H , 7 H -pyrazolo [1 ,5 -a ] pyrimidine ( CAS No . 1699485 -31 -8 ) adds an additional layer of complexity that could enhance binding affinity or selectivity compared to simpler analogs . This moiety might engage in specific interactions with residues on the kinase active site or allosteric pockets , leading to improved inhibitory activity . Such features make this compound an attractive candidate for further investigation as part of kinase inhibition campaigns.
Another potential application lies within antiviral research . Certain viruses rely heavily on host cell kinases during their replication cycle ; thus inhibiting these kinases can disrupt viral propagation . Pyrazolo [1 ,5 -a ] pyrimidines have demonstrated efficacy against several viral strains through targeting host kinases rather than viral proteins themselves—a strategy that reduces resistance development . Given its structural similarities to known antiviral agents, it will be interesting to explore whether derivatives of 3 -ethyl -7 -( oxolan -3 yl ) -4 H , 5 H , 6 H , 7 H -pyrazolo [1 ,5 -a ] pyrimidine ( CAS No . 1699485 -31 -8 ) exhibit similar antiviral properties.
The synthesis pathways for this compound also warrant attention from synthetic chemists seeking efficient methods for constructing complex heterocyclic frameworks . While not delving into detailed synthetic methodologies here, it is worth noting that developing scalable routes would enable easier access to analogs for medicinal chemistry studies . Advances such as transition-metal-catalyzed coupling reactions or microwave-assisted synthesis could streamline production while maintaining high yields and purity standards essential for pharmaceutical applications.
In conclusion, 3 ethyl −7 −( ox lan −3 − yl )−4 H , 5 H ,6 H ,7 H −py ra z o lo [1 ,5 −a ] p y rim id ine ( CAS No .16994851−31−8) stands out as an intriguing molecule with significant potential within pharmaceutical research . Its unique structural composition offers opportunities across multiple therapeutic areas including oncology,antiviral therapy,and inflammation management through modulation of key biological targets like kinases . As interest continues to grow around heterocyclic scaffolds like these, further exploration promises exciting developments both academically and clinically moving forward.
1699485-31-8 (3-ethyl-7-(oxolan-3-yl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)